5-(4-Methoxyphenyl)pyrimidine-2,4(1H,3H)-dione
Overview
Description
5-(4-Methoxyphenyl)pyrimidine-2,4(1H,3H)-dione is a compound that belongs to the class of pyrimidines . Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring . They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory .
Synthesis Analysis
A series of novel triazole-pyrimidine-based compounds were designed, synthesized and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis . The synthesis process involved the use of various reagents and conditions, leading to the formation of the desired compound .Molecular Structure Analysis
The molecular structure of 5-(4-Methoxyphenyl)pyrimidine-2,4(1H,3H)-dione is characterized by the presence of a pyrimidine ring, which is a six-membered ring with two nitrogen atoms . The compound also contains a methoxyphenyl group attached to the pyrimidine ring .Physical And Chemical Properties Analysis
The physical and chemical properties of 5-(4-Methoxyphenyl)pyrimidine-2,4(1H,3H)-dione include a molecular formula of CHNO, an average mass of 312.277 Da, and a monoisotopic mass of 312.074615 Da .Scientific Research Applications
Antimicrobial Activity
- Synthesis and Antimicrobial Activity : The compound's derivatives were synthesized and demonstrated good inhibitory effects against various microorganisms (Younes, Mohamed, & Albayati, 2013).
Crystallography and Structural Analysis
- Molecular and Crystal Structures : Studies have focused on the crystal structures of related compounds, highlighting their molecular linkages and hydrogen bond formations (Low, Cobo, Cisneros, Quiroga, & Glidewell, 2004).
Synthesis of Derivatives
- Synthesis of Pyrano[2,3-d]pyrimidine Derivatives : Novel derivatives were synthesized and evaluated for anti-inflammatory, antimicrobial, and antifungal activities (Veeranna, Bodke, Basavaraju, & Krishnamurthy, 2022).
- Formation of Pyrimido[2,3-d]pyrimidine Derivatives : Different derivatives were synthesized through various chemical reactions, showing the compound's versatility in forming complex structures (Trilleras, Quiroga, Cobo, Hursthouse, & Glidewell, 2009).
Catalysis and Chemical Reactions
- Use as a Catalyst in Synthesis : The compound and its derivatives were used as catalysts in synthesizing other complex organic compounds, demonstrating their utility in chemical reactions (Goudarziafshar, Moosavi‐Zare, & Khazael, 2021).
Biological Activity and Synthesis
- Investigation of Biological Activity and Synthesis : The derivatives of the compound were synthesized and investigated for potential biological activities, particularly in chemotherapeutic contexts (Snieckus & Guimarães, 2014).
Fused-Ring Systems and Chemical Properties
- Exploration of Fused-Ring Systems : The compound was used in studies exploring the chemical properties and structures of fused-ring systems, offering insights into the complexity of organic chemistry (Spada, Klein, & Otter, 2009).
Mechanism of Action
The mechanism of action of pyrimidine-based compounds is often associated with their inhibitory response against the expression and activities of certain vital inflammatory mediators . For instance, they can inhibit prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and some interleukins .
Future Directions
The future directions for the study of 5-(4-Methoxyphenyl)pyrimidine-2,4(1H,3H)-dione and similar compounds could involve further exploration of their pharmacological effects, particularly their anti-inflammatory properties . Additionally, more research could be conducted to develop new pyrimidines as anti-inflammatory agents .
properties
IUPAC Name |
5-(4-methoxyphenyl)-1H-pyrimidine-2,4-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O3/c1-16-8-4-2-7(3-5-8)9-6-12-11(15)13-10(9)14/h2-6H,1H3,(H2,12,13,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YASYXJPMUQZBNA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CNC(=O)NC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20358530 | |
Record name | 5-(4-Methoxyphenyl)pyrimidine-2,4(1H,3H)-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20358530 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(4-Methoxyphenyl)pyrimidine-2,4(1H,3H)-dione | |
CAS RN |
127236-04-8 | |
Record name | 5-(4-Methoxyphenyl)pyrimidine-2,4(1H,3H)-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20358530 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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